7-amino-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 7-amino-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C6H7N3OS/c7-4-3-5(10)9-1-2-11-6(9)8-4/h3H,1-2,7H2
• InChI Key: GJNLMJJPWXQAFG-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CC(=O)N21)N
• Molecular Formula: C6H7N3OS
• Molecular Weight: 169.21 g/mol

Description

“7-amino-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” is a heterocyclic compound with the molecular formula C6H5N3OS. It is a derivative of thiazolo[3,2-a]pyrimidine, which is a promising scaffold for the design of new medicines, including anticancer drugs.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines, including 7-amino-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one, often involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. An efficient procedure for the synthesis of thiazolo[3,2-a]pyrimidines involves the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones generated in situ.

Molecular Structure Analysis

The molecular structure of “7-amino-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” is characterized by an active methylene group (C2H2), which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Chemical Reactions Analysis

The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and the biological target. The only example of oxidative coupling of the thiazolo[3,2-a]pyrimidine framework via the reaction of 5,6-disubstituted 7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-ones with Lawesson’s reagent in DMSO at room temperature was reported.

Scientific Research Applications

Antitumor Activity

. Researchers have explored the antitumor potential of 7-amino-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one. Its structural similarity to purine allows for modifications that optimize binding to biological targets.

Crystal Structures and Conformational Insights

Researchers have determined crystal structures of 2-(arylmethylidene) [1,3]thiazolo[3,2-a]pyrimidines. These insights provide valuable information about their three-dimensional arrangement, aiding in understanding their properties and interactions.

Mechanism of Action

Target of Action

It’s known that derivatives of thiazolo[3,2-a]pyrimidine, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs . They can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and biological target .

Mode of Action

The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets . The compound possesses an active methylene group (C2H2), which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents .

Biochemical Pathways

Thiazolopyrimidine derivatives have been reported to exhibit a broad range of biological activities such as antipsychotic, antimicrobial, anti-inflammatory, antioxidants, anti-hiv, antimicrobial, anticancer analgesic, anti-parkinson’s, and antibacterial .

Pharmacokinetics

A study has performed druglikeness and adme analyses of similar compounds, and all tested compounds showed satisfactory druglike characteristics .

Result of Action

High antitumor, antibacterial, and anti-inflammatory activities of thiazolo[3,2-a]pyrimidine derivatives have been demonstrated .

Action Environment

The synthesis of similar compounds has been achieved under various conditions, indicating that the compound’s synthesis and stability may be influenced by environmental factors .

Future Directions

Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and the biological target. This suggests that “7-amino-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” and its derivatives could be a focus of future research in drug development.